Cas no 1217858-20-2 (tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride)

• Product Name: tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride
• CAS No: 1217858-20-2
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD11101388
• CID: 836274
• PubChem ID: 45072450
• Update Time: 2025-06-08

tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate hydrochloride
• (R)-tert-Butyl pyrrolidin-3-ylmethylcarbamate hydrochloride
• R-3-(BOC-AMINOMETHYL)-PYRROLIDINE-HCl
• tert-butyl N-[[(3R)-pyrrolidin-3-yl]methyl]carbamate,hydrochloride
• (R)-3-N-Boc-aminomethyl pyrrolidine HCl
• (R)-3-N-Boc-Aminomethyl pyrrolidine hydrochloride
• tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride
• SB10246
• (R)-3-N-Boc-Aminomethylpyrrolidine HCl
• ST2401620
• AB0043944
• AX8220546
• X9506
• (R);-tert-Butyl (pyrrolidin-3-ylmethyl);carbamate hydrochl
• AKOS016844242
• DS-15943
• 2-Methyl-2-propanyl [(3R)-3-pyrrolidinylmethyl]carbamate hydrochloride (1:1)
• tert-butyl N-[[(3R)-pyrrolidin-3-yl]methyl]carbamate;hydrochloride
• R-3-(Boc-aminomethyl)-pyrrolidine hydrochloride
• Carbamic acid, N-[(3R)-3-pyrrolidinylmethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• (R)-tert-Butyl(pyrrolidin-3-ylmethyl)carbamatehydrochloride
• MFCD11101388
• DTXSID70662558
• tert-Butyl {[(3R)-pyrrolidin-3-yl]methyl}carbamate--hydrogen chloride (1/1)
• SCHEMBL22551996
• 1217858-20-2

• MDL： MFCD11101388
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-7-8-4-5-11-6-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H/t8-;/m1./s1
• InChI Key： WEUDEPABMRKFFT-DDWIOCJRSA-N
• SMILES： Cl.O(C(NC[C@H]1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 53.85000
• LogP: 2.45580

tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride

Research Brief on tert-Butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate Hydrochloride (CAS: 1217858-20-2): Recent Advances and Applications

The compound tert-butyl N-[(3R)-pyrrolidin-3-ylmethyl]carbamate hydrochloride (CAS: 1217858-20-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and modulators of neurotransmitter systems. Recent studies have highlighted its potential as a key intermediate in the production of novel therapeutic agents targeting neurological disorders and viral infections.

Structural analysis reveals that the compound's (R)-configuration at the pyrrolidine ring provides optimal spatial orientation for binding with biological targets. The tert-butyloxycarbonyl (Boc) protecting group offers stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This characteristic makes it particularly valuable in multi-step organic syntheses where orthogonal protection strategies are required.

In recent medicinal chemistry applications, researchers have utilized 1217858-20-2 as a precursor for developing potent and selective inhibitors of dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes treatment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel compounds showing improved metabolic stability and oral bioavailability compared to existing DPP-4 inhibitors.

Significant progress has also been reported in neuroscience applications. The compound's structural similarity to neurotransmitter precursors has enabled its use in developing sigma-1 receptor ligands with potential applications in neuroprotection and pain management. Recent preclinical studies suggest that derivatives of 1217858-20-2 may cross the blood-brain barrier more efficiently than previous generations of neuroactive compounds.

From a synthetic chemistry perspective, novel methodologies have emerged for the efficient production and modification of this compound. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves >99% enantiomeric excess while reducing production costs by approximately 40% compared to traditional methods. This advancement addresses previous challenges in scaling up production while maintaining high stereochemical purity.

Quality control and characterization of 1217858-20-2 have seen notable improvements through advanced analytical techniques. Recent applications of high-resolution mass spectrometry coupled with nuclear magnetic resonance (NMR) spectroscopy have enabled more precise identification of impurities and degradation products, crucial for meeting stringent pharmaceutical standards. These developments support the compound's growing use in Good Manufacturing Practice (GMP)-compliant production environments.

Looking forward, research directions appear to be focusing on expanding the therapeutic applications of derivatives based on this scaffold. Computational modeling studies predict several promising structural modifications that could enhance target selectivity while minimizing off-target effects. Additionally, the compound's potential in prodrug design and targeted drug delivery systems represents an active area of investigation that may yield significant breakthroughs in the coming years.